Cas no 19509-11-6 (Piperidine,1-methyl-3-phenyl-)

Piperidine,1-methyl-3-phenyl- Properties

Names and Identifiers

• Piperidine,1-methyl-3-phenyl-
• 1-METHYL-3-PHENYLPIPERAZINE
• 1-methyl-3-phenyl-4-piperidone
• 1-Methyl-3-phenyl-piperidin
• 1-methyl-3-phenyl-piperidin-4-one
• 1-methyl-3-phenylpiperidine
• 1-methyl-3-phenyl-piperidine
• 1-Methyl-3-phenyl-piperidon-(4)
• 1-Methyl-3-phenyl-pyridon-4
• 4-Piperidinone, 1-methyl-3-phenyl-
• AG-F-36976
• AK-79693
• ANW-68403
• CTK1C1892
• KB-66336
• Einecs 243-119-5
• Mirtazapine intermediate
• N-METHYL-3-PHENYLPIPERAZINE
• 1-N-METHYL-3-PHENYL-PIPERAZINE
• SCHEMBL2077235
• NS00047765
• EINECS 243-119-5
• DTXSID50941272
• 1-Methyl-3-phenylpiperidine
• 19509-11-6
• +Expand

• InChIKey： AVIAGAGHRPKXCE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17N/c1-13-9-5-8-12(10-13)11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-10H2,1H3
• SMILES： CN1CCCC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 175.13621
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.1361
• Heavy Atom Count: 13
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2

Experimental Properties

• PSA: 3.24
• Refractive Index: 1.526
• Boiling Point: 256.4°Cat760mmHg
• Melting Point: 56-60 °C(lit.)
• Flash Point: 99.5°C
• Density: 0.964